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Compound of Interest

Compound Name: BWX 46

Cat. No.: B12815159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BWX 46, with the CAS number 172997-92-1, is a potent and highly selective synthetic peptide

agonist for the Neuropeptide Y (NPY) Y5 receptor subtype.[1][2][3] As a selective agonist, BWX
46 serves as a critical tool for investigating the physiological and pathological roles of the NPY

Y5 receptor, particularly in the regulation of food intake and energy homeostasis. This

document provides a comprehensive technical overview of BWX 46, including its biochemical

properties, mechanism of action, and detailed experimental protocols for its characterization.

Physicochemical and Biochemical Properties
BWX 46 is a dimeric peptide with the alternative chemical name Bis(31/31')

{Cys31,Nva34]NPY(27-36)-NH2}.[1][3] Its structure is derived from the C-terminal fragment of

Neuropeptide Y.
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Property Value Reference

CAS Number 172997-92-1 [1][2][3]

Molecular Weight 2597.09 g/mol [3]

Molecular Formula C116H186N36O28S2 [3]

Sequence

YINLCTRXRY YINLCTRXRY*

(Modifications: X = Nva, Tyr-10

= C-terminal amide, X* = Nva,

Tyr-10* = C-terminal amide,

Disulfide bridge between 5 -

5*)

[3]

Solubility Soluble to 10 mg/ml in water [3]

Storage Desiccate at -20°C [3]

Mechanism of Action and Signaling Pathway
BWX 46 exerts its biological effects through the selective activation of the NPY Y5 receptor, a

G-protein coupled receptor (GPCR). The Y5 receptor is primarily coupled to the inhibitory G-

protein, Gαi. Upon agonist binding, the Gαi subunit dissociates and inhibits the activity of

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[1] This

inhibition of the cAMP signaling cascade is a key mechanism underlying the effects of Y5

receptor activation.

Furthermore, NPY receptors, including the Y5 subtype, have been shown to activate other

signaling pathways, such as the phospholipase C (PLC) pathway, which leads to the

generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), and subsequent

mobilization of intracellular calcium and activation of protein kinase C (PKC). Activation of the

mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-

regulated kinase (ERK1/2) pathway, has also been reported downstream of NPY receptor

activation.

Below is a diagram illustrating the primary signaling pathway of the NPY Y5 receptor activated

by BWX 46.
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Quantitative Biological Data
BWX 46 exhibits high affinity and selectivity for the NPY Y5 receptor over other NPY receptor

subtypes.

Table 1: Receptor Binding Affinity of BWX 46
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Receptor Subtype Ki (nM)

Y5 0.85

Y1 42

Y2 3015

Y4 245

Data from Tocris Bioscience.[2]

Table 2: Functional Activity of BWX 46

Assay Parameter Value (nM)

Y5 Receptor Activation IC50 0.85

Data from

MedchemExpress.com.[1]

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the activity

of BWX 46.

5.1. Radioligand Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of BWX 46 for

NPY receptors.

Experimental Workflow:
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Prepare cell membranes
expressing NPY receptors

Incubate membranes, radioligand,
and BWX 46

Prepare radioligand
(e.g., ¹²⁵I-PYY)

Prepare serial dilutions
of BWX 46

Separate bound from free radioligand
via vacuum filtration

Quantify bound radioactivity
using a gamma counter

Analyze data to determine
IC₅₀ and calculate Kᵢ

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed cells expressing NPY Y5 receptor
in a 96-well plate

Pre-incubate cells with a
phosphodiesterase inhibitor (e.g., IBMX)

Add forskolin (to stimulate cAMP production)
and varying concentrations of BWX 46

Incubate for a defined period

Lyse the cells

Measure cAMP levels using a
competitive immunoassay (e.g., HTRF, ELISA)

Analyze data to determine
the IC₅₀ value

 

Acclimatize rats to individual housing
and the experimental conditions

Surgically implant an intracerebroventricular
(ICV) cannula

Allow for post-operative recovery

Measure baseline food intake

Administer BWX 46 or vehicle
via the ICV cannula

Monitor and measure cumulative
food intake at specific time points

Analyze the effect of BWX 46
on food intake compared to vehicle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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